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Compound of Interest

Compound Name: Hirsutine

Cat. No.: B150204 Get Quote

This document provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling Hirsutine. It includes procedural

guidance on personal protective equipment, operational handling, and disposal.

Chemical and Physical Properties
The following table summarizes key quantitative data for Hirsutine.

Property Value Source

Molecular Formula C₂₂H₂₈N₂O₃ [1][2]

Molecular Weight 368.47 g/mol [2]

Appearance White to beige powder/crystal [2]

Melting Point 101 °C [2]

Boiling Point 531.7 ± 50.0 °C (Predicted) [2]

Solubility

Soluble in DMSO, methanol,

chloroform, acid water,

acetone, ethyl acetate,

dichloromethane.

[2][3][4]

Storage Temperature -10 to -25°C
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Biological Activity: Cytotoxicity
Hirsutine has demonstrated cytotoxic effects on various cancer cell lines.

Cell Line IC₅₀ Value

MDA-MB-231 (Human Breast Cancer) 179.06 µM

MCF-7 (Human Breast Cancer) 447.79 µM

Operational Plan: Handling and Storage
Adherence to proper handling and storage protocols is critical to ensure personnel safety and

maintain the integrity of Hirsutine.

Engineering Controls
Ventilation: Handle Hirsutine in a well-ventilated area.[5] A certified chemical fume hood is

recommended, especially when working with the powdered form to avoid the formation and

inhalation of dust and aerosols.[5]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the final and most direct barrier against exposure. The

following PPE is mandatory when handling Hirsutine:
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PPE Category Specification Rationale

Hand Protection

Wear two pairs of powder-free,

chemical-resistant gloves (e.g.,

nitrile).[5][6][7]

Prevents skin contact and

absorption.[5][6] Double-

gloving provides additional

protection, and the powder-

free formulation avoids

contamination of the work

area.[6][7]

Body Protection

A disposable, low-permeability

fabric lab gown with a solid

front, long sleeves, and tight-

fitting cuffs.[5][7][8]

Protects against splashes and

contamination of personal

clothing. Cuffs should be

tucked under the outer pair of

gloves.[7]

Eye and Face Protection
ANSI-approved safety goggles

and a face shield.

Safety goggles protect against

splashes, while a face shield

offers a broader range of

protection for the entire face.

[6]

Respiratory Protection

For tasks that may generate

dust or aerosols, an N-95 or N-

100 particle mask is sufficient.

[6]

Minimizes the risk of

inhalation. Surgical masks are

not a suitable substitute as

they offer little protection from

chemical exposure.[6]

Handling Procedures
Avoid Contact: Take all necessary precautions to avoid direct contact with skin and eyes.[5]

Aerosol Prevention: Avoid the formation of dust and aerosols during handling.[5] If working

with the solid form, purchase pre-weighed amounts whenever possible to minimize

manipulation.[9]

Hygiene: Do not smoke, eat, or drink in the designated handling area.[7] Wash hands

thoroughly before putting on gloves and after they are removed.[7]
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Glove Changes: Change gloves at regular intervals (e.g., every 30-60 minutes) or

immediately if they are damaged or known to be contaminated.[6][7]

Storage
Temperature: Store Hirsutine in a tightly sealed container at a temperature between -10°C

and -25°C.

Location: Keep in a designated, secure area labeled for hazardous drugs.[9]

Solutions: If preparing a stock solution (e.g., in DMSO), store it in aliquots to avoid repeated

freeze-thaw cycles. When stored at -20°C, use within one month; at -80°C, use within six

months.[3][10]

Disposal Plan
Proper disposal of Hirsutine and contaminated materials is crucial to prevent environmental

contamination and accidental exposure.

Waste Segregation: All disposable items that have come into contact with Hirsutine,

including gloves, absorbent pads, and empty containers, must be treated as hazardous

waste.[9][11]

Containment: Collect all contaminated disposables in a dedicated, clearly labeled, and

sealed hazardous waste container.[5][11] For added safety, double-bag all waste in plastic

bags.[9]

Disposal Method: Dispose of Hirsutine waste through a licensed chemical waste

management company.[12] Adhere strictly to all local, state, and federal regulations for

hazardous waste disposal.[5][11] Do not dispose of Hirsutine down the drain or in regular

trash.[12]

Key Experimental Protocols Overview
Detailed methodologies for experiments involving Hirsutine can be found in the cited literature.

Below is a summary of common experimental approaches used to study its biological effects.
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Western Blot Analysis: This technique is frequently used to investigate Hirsutine's impact on

signaling pathways. Researchers have used it to measure changes in the protein levels of

key signaling molecules such as Akt, Nrf2, Beclin 1, LC3I/II, P62, Bax, and Bcl-2 in response

to Hirsutine treatment.[13][14] The general workflow involves cell lysis, protein

quantification, separation by gel electrophoresis, transfer to a membrane, and probing with

specific antibodies.

Immunofluorescence: This method helps visualize the location and expression of specific

proteins within cells. It has been used to evaluate renal fibrosis markers and proteins in the

Nrf2 signaling pathway after Hirsutine administration.[13] The protocol typically includes cell

fixation, permeabilization, blocking, incubation with primary and fluorescently-labeled

secondary antibodies, and imaging via fluorescence microscopy.

Enzyme-Linked Immunosorbent Assay (ELISA): ELISA is a plate-based assay used for

quantifying specific analytes. In Hirsutine research, it has been employed to measure levels

of oxidative stress markers like malondialdehyde (MDA), superoxide dismutase (SOD), and

glutathione (GSH) in both tissue samples and cell cultures.[13]

Cell Viability and Apoptosis Assays: To determine the cytotoxic and apoptotic effects of

Hirsutine, researchers use assays like the MTT or CCK-8 assay for cell viability.[15]

Apoptosis is often measured by flow cytometry to detect Annexin V-positive cells or by

Western blotting to assess the cleavage of caspases (e.g., caspase-3, -9) and PARP.[14]

Signaling Pathways and Logical Relationships
Hirsutine has been shown to modulate several key signaling pathways, particularly in the

context of cancer and diabetic kidney disease.
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Caption: Hirsutine's role in the Keap1/Nrf2 pathway.
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Caption: Hirsutine's pro-apoptotic signaling in cancer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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